Tert-butyl 5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate

• IUPAC Name: tert-butyl 5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate
• InChI: InChI=1S/C11H20N2O3/c1-10(2,3)16-9(14)13-7-11(8-13)6-12-4-5-15-11/h12H,4-8H2,1-3H3
• InChI Key: MYPAWHOIUKGJIE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)CNCCO2
• Molecular Formula: C11H20N2O3
• Molecular Weight: 228.29 g/mol
• CAS RN: 1251011-05-8

Description

Tert-butyl 5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate is a chemical compound with the CAS Number: 1251011-05-8. It has a molecular weight of 228.29.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C11H20N2O3/c1-10(2,3)16-9(14)13-7-11(8-13)6-12-4-5-15-11/h12H,4-8H2,1-3H3. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 228.29. It is recommended to be stored in a sealed, dry environment at 2-8°C. The physical form can be liquid, solid, semi-solid, or lump.

Scientific Research Applications

Supramolecular Arrangements

Tert-butyl 5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate derivatives are instrumental in understanding supramolecular arrangements. Research on similar compounds like 8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decane has demonstrated their role in crystal structures, highlighting how substituents on the cyclohexane ring influence these arrangements. This compound retains the R22(8)(CONH)2 hydrogen bond ring and forms different structures based on interactions between hydantoin rings (Graus et al., 2010).

Stereochemical Reactions and Molecular Structure

These compounds are significant in exploring stereochemical reactions. For instance, research on compounds like tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, a cyclic amino acid ester, provides insights into their molecular structure determined via X-ray diffraction, aiding in understanding the stereochemistry of related compounds (Moriguchi et al., 2014).

Application in Heterocyclic Compound Synthesis

Tert-butyl 5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate and its variants are used in synthesizing biologically active heterocyclic compounds. Research indicates the utility of similar compounds in generating a variety of heterocyclic structures, highlighting their importance in medicinal chemistry and drug discovery (Moskalenko & Boev, 2012).

Chiral Ligands in Catalysis

These compounds are explored as chiral ligands in catalytic processes. Research on closely related 9-oxabispidines, developed using tert-butyl ester intermediates, demonstrates their application in enantioselective oxidations, offering a pathway to asymmetric synthesis which is crucial in pharmaceutical production (Breuning et al., 2009).

NMR Spectroscopy in Structure Elucidation

NMR spectroscopy is used extensively for determining the structure and absolute configuration of tert-butyl 5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate analogs. This technique aids in the assignment of stereochemistry, which is vital for understanding the compound's chemical and biological properties (Jakubowska et al., 2013).

Safety and Hazards

The compound has been classified with the signal word “Warning” and has the following hazard statements: H302-H315-H319-H335. These indicate that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.